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Compound of Interest

Compound Name:
DMT-2'O-Methyl-rU

Phosphoramidite

Cat. No.: B025961 Get Quote

Essential Safety and Handling Guide for DMT-
2'O-Methyl-rU Phosphoramidite
This guide provides critical safety and logistical information for the handling and disposal of

DMT-2'O-Methyl-rU Phosphoramidite, a key reagent in oligonucleotide synthesis. Adherence

to these protocols is essential for ensuring the safety of laboratory personnel and protecting the

environment. This document is intended for researchers, scientists, and professionals in drug

development.

Immediate Safety and Handling Precautions
DMT-2'O-Methyl-rU Phosphoramidite is a hazardous substance that requires careful

handling. It may cause skin and eye irritation and potential respiratory irritation.[1][2] All

handling of this chemical, particularly when in solid form or when preparing solutions, must be

conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling DMT-2'O-Methyl-rU
Phosphoramidite:

Eye Protection: Chemical safety goggles are required at all times. In situations with a higher

risk of splashing, a face shield should also be worn.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b025961?utm_src=pdf-interest
https://www.benchchem.com/product/b025961?utm_src=pdf-body
https://www.benchchem.com/product/b025961?utm_src=pdf-body
https://www.medchemexpress.com/dmt-2-o-methyl-ru-phosphoramidite.html
https://www.tcichemicals.com/IN/en/p/D5985
https://www.medchemexpress.com/dmt-2-o-methyl-ru-phosphoramidite.html
https://biosearchtech.a.bigcontent.io/v1/static/sds_NACO1-016_English-US
https://www.benchchem.com/product/b025961?utm_src=pdf-body
https://www.benchchem.com/product/b025961?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are essential. Given

that some glove materials offer limited protection against certain chemicals, it is

recommended to double-glove, especially when handling concentrated solutions.

Contaminated gloves should be disposed of as hazardous waste.

Body Protection: A laboratory coat must be worn to protect against skin contact.[3]

Respiratory Protection: In situations where dust may be generated and adequate ventilation

is not available, a NIOSH-approved respirator is recommended.[3]

Operational Plan: From Receipt to Use
1. Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leakage.

Verify that the product name and CAS number (110764-79-9) on the label match the order.

[4]

The container should be tightly sealed.[3]

2. Storage:

Store the container in a freezer at a temperature between -10°C and -25°C.

The storage area should be dry and well-ventilated.[3]

Store under an inert gas atmosphere, such as argon, to prevent degradation from moisture

and oxidation.

3. Preparation of Solutions:

All manipulations of the solid phosphoramidite and preparation of solutions must be

performed in a chemical fume hood.

Allow the container to warm to room temperature before opening to prevent condensation of

moisture, which can degrade the product.
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Use anhydrous solvents, such as acetonitrile, for dissolution.

Carefully transfer the required amount of the solid using appropriate tools (e.g., a clean, dry

spatula).

Reseal the container tightly under an inert atmosphere before returning to storage.

4. Handling During Oligonucleotide Synthesis:

Ensure that the oligonucleotide synthesizer is located in a well-ventilated area.

Follow the instrument manufacturer's instructions for loading the phosphoramidite solution.

Regularly inspect the tubing and fittings of the synthesizer for any leaks.

Emergency Response Plan
Spills:

Evacuate the immediate area.

Wear the appropriate PPE, including respiratory protection if necessary.[3]

For solid spills, carefully sweep up the material to avoid generating dust.

For liquid spills, absorb the material with an inert substance like vermiculite or dry sand.[1]

Collect the absorbed material into a sealed container for hazardous waste disposal.[1]

Decontaminate the spill area with a suitable solvent, such as alcohol, followed by a

thorough cleaning with soap and water.[1]

Skin Contact:

Immediately remove contaminated clothing.

Wash the affected area gently with soap and plenty of water.[2]

Seek medical attention if irritation persists.[2]
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Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally.[2]

Remove contact lenses if present and easy to do so.[2]

Seek immediate medical attention.[2]

Inhalation:

Move the individual to fresh air.

If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion:

Rinse the mouth with water.[3]

Do not induce vomiting.

Seek immediate medical attention.[3]

Disposal Plan
All waste containing DMT-2'O-Methyl-rU Phosphoramidite must be treated as hazardous

waste and disposed of in accordance with local, state, and federal regulations.[3] The primary

method for the safe disposal of phosphoramidite waste is through a controlled deactivation

process via hydrolysis.[1]

Experimental Protocol for Deactivation of Phosphoramidite Waste:

This protocol is intended for the deactivation of small quantities of expired or unused solid

phosphoramidite waste or residues in empty containers.

Materials:
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DMT-2'O-Methyl-rU Phosphoramidite waste

Anhydrous acetonitrile

5% (w/v) aqueous solution of sodium bicarbonate

Appropriately labeled hazardous waste container

Stir plate and stir bar

Personal Protective Equipment (PPE)

Procedure:

Preparation: Perform all operations within a certified chemical fume hood while wearing the

appropriate PPE.[1]

Dissolution:

For solid waste, carefully dissolve it in a minimal amount of anhydrous acetonitrile.

For empty containers, rinse the container with a small volume of anhydrous acetonitrile to

dissolve any remaining residue.[1]

Quenching/Hydrolysis:

Slowly and with stirring, add the acetonitrile solution of the phosphoramidite to the 5%

aqueous sodium bicarbonate solution.[1] The weak basic condition helps to neutralize any

acidic byproducts.

Reaction Time: Allow the mixture to stir at room temperature for a minimum of 24 hours to

ensure complete hydrolysis of the phosphoramidite.[1]

Waste Collection: Transfer the resulting aqueous mixture to a properly labeled hazardous

waste container designated for aqueous chemical waste.[1]

Final Disposal: The sealed hazardous waste container should be disposed of through your

institution's environmental health and safety (EHS) office or a licensed chemical waste
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disposal contractor.[1]

Quantitative Data Summary
Parameter Value Reference

CAS Number 110764-79-9 [4]

Molecular Formula C40H49N4O9P [4]

Molecular Weight 760.81 g/mol [4]

Storage Temperature -10°C to -25°C

Appearance White to off-white powder

Disposal Deactivation Solution
5% (w/v) Sodium Bicarbonate

(aqueous)
[1]

Deactivation Time Minimum 24 hours [1]

Workflow Visualization

Safe Handling Workflow for DMT-2'O-Methyl-rU Phosphoramidite
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Click to download full resolution via product page

Caption: Workflow for the safe handling of DMT-2'O-Methyl-rU Phosphoramidite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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